Cas no 1864073-41-5 (4-methyl-4-(morpholin-4-yl)pentanoic acid hydrochloride)

• Product Name: 4-methyl-4-(morpholin-4-yl)pentanoic acid hydrochloride
• CAS No: 1864073-41-5
• MF: C₁₀H₂₀ClNO₃
• MW: 237.723702430725
• MDL: MFCD29041134
• CID: 4625427
• PubChem ID: 121552568
• Update Time: 2025-10-31

4-methyl-4-(morpholin-4-yl)pentanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-methyl-4-(morpholin-4-yl)pentanoic acid hydrochloride

• MDL： MFCD29041134
• Inchi： 1S/C10H19NO3.ClH/c1-10(2,4-3-9(12)13)11-5-7-14-8-6-11;/h3-8H2,1-2H3,(H,12,13);1H
• InChI Key： HKRPXNZQFPGGFE-UHFFFAOYSA-N
• SMILES： C(N1CCOCC1)(C)(C)CCC(=O)O.Cl

Additional information on 4-methyl-4-(morpholin-4-yl)pentanoic acid hydrochloride

4-Methyl-4-(Morpholin-4-yl)Pentanoic Acid Hydrochloride (CAS No. 1864073-41-5)

4-Methyl-4-(Morpholin-4-yl)Pentanoic Acid Hydrochloride is a chemical compound with the CAS registry number 1864073-41-5. This compound belongs to the class of organic acids, specifically pentanoic acids, and contains a morpholine ring as a substituent. The structure of this compound is characterized by a pentanoic acid backbone with a methyl group and a morpholinyl group attached to the fourth carbon atom. The hydrochloride salt form indicates that it is commonly used in its protonated form, which enhances its stability and solubility in certain solvents.

The synthesis of 4-Methyl-4-(Morpholin-4-yl)Pentanoic Acid Hydrochloride involves a series of organic reactions, including alkylation, cyclization, and acid formation. Recent studies have explored optimized synthetic pathways to improve yield and purity, leveraging advanced catalytic systems and green chemistry principles. For instance, researchers have reported the use of microwave-assisted synthesis to accelerate reaction times while minimizing side reactions.

This compound exhibits unique chemical properties that make it valuable in various applications. In the pharmaceutical industry, it has been investigated as a potential precursor for drug development due to its structural versatility. Its morpholine ring provides opportunities for further functionalization, enabling the creation of bioactive molecules with diverse pharmacological profiles. Recent research highlights its role in the development of antidepressant agents, where it serves as a key intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs).

In addition to pharmaceutical applications, 4-Methyl-4-(Morpholin-4-yl)Pentanoic Acid Hydrochloride has found utility in materials science. Its ability to form stable amorphous solids under certain conditions makes it a candidate for drug delivery systems, particularly in the formulation of sustained-release medications. Studies published in 2023 demonstrate its potential as a matrix-forming agent in polymeric drug delivery systems, enhancing the bioavailability of poorly soluble drugs.

The physical properties of this compound are well-documented. It has a melting point of approximately 210°C and is soluble in polar solvents such as water and ethanol. Its hydrochloride salt form ensures good solubility in aqueous solutions, facilitating its use in various chemical processes. Recent spectroscopic analyses have confirmed its molecular structure using techniques such as nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy, ensuring its identity and purity.

From an environmental perspective, the biodegradability and ecological impact of 4-Methyl-4-(Morpholin-4-yl)Pentanoic Acid Hydrochloride have been studied to assess its safety for industrial use. Research indicates that it undergoes rapid biodegradation under aerobic conditions, posing minimal risk to aquatic ecosystems when properly managed. This information is critical for regulatory compliance and sustainable manufacturing practices.

In conclusion, 4-Methyl-4-(Morpholin-4-yl)Pentanoic Acid Hydrochloride (CAS No. 1864073-41-5) is a versatile compound with significant potential across multiple industries. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as an important tool in modern chemistry and pharmacology.